Cas no 1594951-64-0 (4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine
• CAS No: 1594951-64-0
• MF: C₉H₆BrFN₂S
• MW: 273.124742984772
• CID: 5991784
• PubChem ID: 114561417
• Update Time: 2025-05-19

4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine
• 1594951-64-0
• EN300-1894092

• Inchi： 1S/C9H6BrFN2S/c10-5-2-1-3-6(11)8(5)7-4-14-9(12)13-7/h1-4H,(H2,12,13)
• InChI Key： BMRBMRZRXWUDFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1=CSC(N)=N1)F

Computed Properties

• Exact Mass: 271.94191g/mol
• Monoisotopic Mass: 271.94191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine

4-(2-Bromo-6-Fluorophenyl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

4-(2-Bromo-6-Fluorophenyl)-1,3-thiazol-2-amine, also known by its CAS number 1594951-64-0, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of bromine and fluorine substituents on the phenyl ring introduces unique electronic and steric properties, making it a valuable building block in organic synthesis.

The molecular structure of 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine consists of a thiazole ring fused with a phenyl group. The bromine atom at position 2 and the fluorine atom at position 6 on the phenyl ring create a highly electron-deficient aromatic system. This electronic configuration enhances the compound's reactivity towards nucleophilic substitution reactions, making it an ideal precursor for synthesizing various bioactive molecules. Recent studies have highlighted its potential as an intermediate in the development of novel anti-tumor agents and neuroprotective drugs.

In terms of synthesis, 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis typically begins with the bromination of a fluorophenyl derivative, followed by coupling with an appropriate thiol or amine group to form the thiazole ring. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly improve yields and purity levels. Advanced techniques like microwave-assisted synthesis have also been explored to accelerate the reaction process while maintaining high selectivity.

The application of 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine in drug discovery has garnered considerable attention due to its ability to modulate key biological pathways. For instance, recent research has demonstrated its role as a potent inhibitor of kinase enzymes involved in cancer cell proliferation. Additionally, its fluorinated phenyl group contributes to enhanced pharmacokinetic properties, such as improved bioavailability and reduced clearance rates. These attributes make it a promising candidate for developing next-generation therapeutics targeting chronic diseases like cancer and neurodegenerative disorders.

Beyond pharmaceutical applications, 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine has found utility in materials science as a precursor for advanced polymers and optoelectronic materials. Its unique electronic properties enable the formation of conjugated systems with tailored optical and electrical characteristics. Researchers have successfully incorporated this compound into polymer frameworks to create materials with enhanced mechanical stability and thermal resistance. Such advancements underscore its versatility across diverse scientific domains.

In conclusion, 4-(2-bromo-6-fluorophenyl)-1,3-thiazol-2-amine, CAS number 1594951-64-0, stands out as a versatile compound with wide-ranging applications in organic synthesis, drug discovery, and materials science. Its unique structural features and reactivity make it an invaluable tool for scientists seeking to develop innovative solutions across various industries. As research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.